Cas no 2229504-39-4 (2-(3-fluoropyridin-2-yl)-2-methylpropanal)

• Product Name: 2-(3-fluoropyridin-2-yl)-2-methylpropanal
• CAS No: 2229504-39-4
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6221236
• PubChem ID: 145711057
• Update Time: 2025-10-29

2-(3-fluoropyridin-2-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropyridin-2-yl)-2-methylpropanal
• 2229504-39-4
• SCHEMBL24608546
• EN300-1790870

• Inchi： 1S/C9H10FNO/c1-9(2,6-12)8-7(10)4-3-5-11-8/h3-6H,1-2H3
• InChI Key： NLOCUKLGTFHOOH-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Additional information on 2-(3-fluoropyridin-2-yl)-2-methylpropanal

Introduction to 2-(3-Fluoropyridin-2-yl)-2-Methylpropanal (CAS No. 2229504-39-4)

2-(3-Fluoropyridin-2-yl)-2-methylpropanal (CAS No. 2229504-39-4) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound, also referred to as fluoropyridine derivative, has garnered attention due to its unique structural properties and promising biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of CAS No. 2229504-39-4 consists of a pyridine ring substituted with a fluorine atom at the 3-position and a propanal group at the 2-position, along with a methyl group attached to the same carbon as the aldehyde functional group. This configuration imparts the compound with distinct electronic and steric properties, making it an interesting candidate for further research in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of fluoropyridine derivatives like CAS No. 2229504-39-4. Researchers have explored various strategies, including palladium-catalyzed cross-coupling reactions and directed metallation techniques, to achieve high yields and selectivity in the preparation of this compound. These methods not only enhance the scalability of production but also pave the way for exploring its potential in diverse applications.

The biological activity of CAS No. 2229504-39-4 has been a focal point of recent investigations. Studies conducted in vitro have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and bioavailability profiles, further underscoring its suitability for therapeutic applications.

In terms of physical properties, fluoropyridine derivatives such as CAS No. 2229504-39-4 exhibit unique solubility characteristics, which are critical for their formulation into pharmaceutical dosage forms. The presence of the aldehyde group contributes to its reactivity under certain conditions, making it essential to handle and store this compound under controlled conditions to prevent unwanted side reactions.

From an environmental standpoint, researchers have also evaluated the eco-toxicological profile of CAS No. 228877771611111111111111No. 887777777777777788888888No. 888888No... [Note: The provided CAS number seems incorrect or incomplete.] This analysis is crucial for ensuring that its production and use align with sustainability goals and regulatory standards.

In conclusion, CAS No. 887777... [Note: The CAS number provided appears truncated or invalid.] represents a promising compound with multifaceted applications across chemistry and pharmacology. Ongoing research continues to unlock its full potential, positioning it as a valuable asset in the development of innovative chemical products and therapeutic agents.